![molecular formula C21H9F3N4O8 B3041567 2,5,7-trinitro-9-oxo-N-[3-(trifluoromethyl)phenyl]-9H-fluorene-4-carboxamide CAS No. 324052-04-2](/img/structure/B3041567.png)
2,5,7-trinitro-9-oxo-N-[3-(trifluoromethyl)phenyl]-9H-fluorene-4-carboxamide
Description
This compound belongs to the 9H-fluorene-4-carboxamide family, characterized by a fluorene backbone modified with a carboxamide group at position 4, a ketone at position 9, and three nitro groups at positions 2, 5, and 5. The trifluoromethylphenyl substituent on the amide nitrogen enhances lipophilicity, while the nitro groups introduce strong electron-withdrawing effects, influencing reactivity and stability. Its molecular formula is C₂₁H₁₀F₃N₄O₇, with a calculated molecular weight of 487.18 g/mol.
Properties
IUPAC Name |
2,5,7-trinitro-9-oxo-N-[3-(trifluoromethyl)phenyl]fluorene-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H9F3N4O8/c22-21(23,24)9-2-1-3-10(4-9)25-20(30)15-7-11(26(31)32)5-13-17(15)18-14(19(13)29)6-12(27(33)34)8-16(18)28(35)36/h1-8H,(H,25,30) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCVMLEHVHNBXJD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)NC(=O)C2=CC(=CC3=C2C4=C(C3=O)C=C(C=C4[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H9F3N4O8 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
502.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural and Functional Group Analysis
The table below compares structural features and substituents of the target compound with related fluorene derivatives:
*Calculated based on formula C₁₆H₁₃NO₃.
Key Observations:
- Nitro vs. Hydroxy/Amino Groups: The target’s nitro groups increase oxidative stability but may reduce solubility compared to hydroxyethyl or amino derivatives .
- Trifluoromethyl vs.
Physicochemical Properties
Notes:
- The target’s nitro groups may confer sensitivity to heat or shock, limiting its utility in high-temperature applications.
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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